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A comprehensive overview of the Elastin Microfibril Interface-Located Proteins (EMILINs), their

structure, function, and intricate role in cellular processes.

For Immediate Release

[City, State] – Researchers, scientists, and drug development professionals now have access

to a detailed technical guide on the physiological importance of the EMILIN protein family. This

guide synthesizes current knowledge on these crucial extracellular matrix glycoproteins,

providing in-depth information on their structure, function, and involvement in various signaling

pathways.

The name "Impilin" provided in the initial request did not correspond to any known protein in

major biological databases. Extensive searches suggest a possible typographical error, with

"EMILIN" (Elastin Microfibril Interface-Located Protein) being the most probable intended

subject. The EMILIN family of proteins plays a critical role in the structure and function of the

extracellular matrix, influencing processes from tissue elasticity to cell adhesion and growth

factor signaling.

Introduction to the EMILIN Protein Family
The EMILINs are a family of extracellular matrix glycoproteins characterized by a unique N-

terminal EMI domain, a coiled-coil region, and a C-terminal gC1q globular domain.[1][2] This

family includes EMILIN-1, EMILIN-2, and EMILIN-3, each with distinct expression patterns and
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functions.[2] EMILIN-1, the most extensively studied member, is crucial for the integrity of

elastic fibers, which impart resilience to tissues like blood vessels, skin, and lungs.[1][3]

Structure and Molecular Interactions
The structural organization of EMILINs facilitates their diverse interactions with other

extracellular matrix components and cell surface receptors.

Table 1: Domain Architecture and Binding Partners of EMILIN-1

Domain Key Features Known Binding Partners

EMI Domain
Cysteine-rich, involved in

protein-protein interactions.
---

Coiled-coil Region Mediates oligomerization. ---

gC1q Domain

Globular domain, homologous

to the C1q complement

component. Interacts with cell

surface receptors.

Integrins (α4β1, α9β1)

Collagenous Sequence
Short region with collagen-like

repeats.
---

Data compiled from multiple sources.

The ability of EMILIN-1 to form homotrimers and higher-order oligomers is essential for its

function in the extracellular matrix.[1]

Physiological Functions and Signaling Pathways
EMILINs are implicated in a variety of physiological processes, primarily through their structural

role and their ability to modulate signaling pathways.

Elastogenesis and Tissue Homeostasis
EMILIN-1 is localized at the interface between microfibrils and amorphous elastin, playing a

critical role in the assembly and stability of elastic fibers.[1][3] This function is vital for

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3322879/
https://pubmed.ncbi.nlm.nih.gov/10963989/
https://en.wikipedia.org/wiki/EMILIN1
https://pubmed.ncbi.nlm.nih.gov/10963989/
https://pubmed.ncbi.nlm.nih.gov/10963989/
https://en.wikipedia.org/wiki/EMILIN1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


maintaining the mechanical properties of elastic tissues.

Cell Adhesion and Migration
Recombinant EMILIN-1 serves as a ligand for several cell types, promoting cell adhesion.[1]

This interaction is mediated by the gC1q domain binding to integrin receptors on the cell

surface.

Regulation of TGF-β Signaling
A crucial function of some EMILIN family members is the negative regulation of the

Transforming Growth Factor-β (TGF-β) signaling pathway.[2][3] EMILINs can bind to TGF-β,

preventing its interaction with its receptors and thereby modulating downstream cellular

responses such as proliferation, differentiation, and apoptosis.
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Caption: Regulation of TGF-β signaling by EMILIN.

Experimental Protocols
Understanding the function of EMILINs relies on a variety of experimental techniques.

Yeast Two-Hybrid Assay for Protein-Protein Interactions
This technique was instrumental in identifying EMILIN-2 by using a C-terminal fragment of

human EMILIN-1 as bait.[1]

Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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